Cas no 616895-44-4 (3,4-Bis[(N-2-iodophenyl)imino]hexane-nickel(II)-dibromide)

3,4-Bis[(N-2-iodophenyl)imino]hexane-nickel(II)-dibromide is a nickel(II) coordination complex featuring a bidentate Schiff base ligand derived from 2-iodoaniline and hexane-3,4-dione. This compound exhibits notable stability due to the rigid chelating structure formed by the imine linkages and the nickel(II) center. The presence of iodine substituents enhances its potential utility in catalytic applications, particularly in cross-coupling reactions, where halogenated ligands can influence reactivity. The dibromide counterions contribute to its solubility in polar organic solvents, facilitating its use in homogeneous catalysis. Its well-defined coordination geometry and electron-rich environment make it a candidate for studying structure-activity relationships in transition metal complexes.
3,4-Bis[(N-2-iodophenyl)imino]hexane-nickel(II)-dibromide structure
616895-44-4 structure
Product Name:3,4-Bis[(N-2-iodophenyl)imino]hexane-nickel(II)-dibromide
CAS No:616895-44-4
MF:C18H18Br2I2N2Ni
MW:734.659268856049
CID:5234917
Update Time:2026-03-08

3,4-Bis[(N-2-iodophenyl)imino]hexane-nickel(II)-dibromide Chemical and Physical Properties

Names and Identifiers

    • 3,4-Bis[(N-2-iodophenyl)imino]hexane-nickel(II)-dibromide
    • Inchi: 1S/C18H18I2N2.2BrH.Ni/c1-3-15(21-17-11-7-5-9-13(17)19)16(4-2)22-18-12-8-6-10-14(18)20;;;/h5-12H,3-4H2,1-2H3;2*1H;/q;;;+2/p-2/b21-15+,22-16+;;;
    • InChI Key: KWRDNOGQVTVPGF-HESHWDSWSA-L
    • SMILES: IC1C=CC=CC=1/N=C(\CC)/C(/CC)=N/C1C=CC=CC=1I.Br[Ni]Br

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 397
  • Topological Polar Surface Area: 24.7

3,4-Bis[(N-2-iodophenyl)imino]hexane-nickel(II)-dibromide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB525551-100 mg
3,4-Bis[(N-2-iodophenyl)imino]hexane-nickel(II)-dibromide; .
616895-44-4
100mg
€430.00 2023-06-14
abcr
AB525551-100mg
3,4-Bis[(N-2-iodophenyl)imino]hexane-nickel(II)-dibromide; .
616895-44-4
100mg
€430.00 2025-04-17

Additional information on 3,4-Bis[(N-2-iodophenyl)imino]hexane-nickel(II)-dibromide

3,4-Bis[(N-2-iodophenyl)imino]hexane-Nickel(II)-Dibromide: A Comprehensive Overview

The compound with CAS No. 616895-44-4, commonly referred to as 3,4-Bis[(N-2-iodophenyl)imino]hexane-Nickel(II)-Dibromide, is a highly specialized organometallic compound that has garnered significant attention in the fields of coordination chemistry and materials science. This compound is notable for its unique structure, which incorporates a hexane backbone substituted with imino groups and coordinated to a nickel(II) center. The presence of iodine atoms in the imino groups introduces additional electronic and steric effects, making this compound a versatile platform for various applications.

3,4-Bis[(N-2-iodophenyl)imino]hexane-Nickel(II)-Dibromide is synthesized through a series of carefully controlled reactions involving the coupling of organic precursors with nickel bromide. The synthesis process typically involves the formation of the imine intermediates followed by their coordination to the nickel center. Recent advancements in synthetic methodologies have enabled higher yields and better control over the stereochemistry of the product, making this compound more accessible for research and industrial applications.

One of the most intriguing aspects of this compound is its electronic structure. The nickel(II) center in 3,4-Bis[(N-2-iodophenyl)imino]hexane-Nickel(II)-Dibromide exhibits a distorted octahedral geometry due to the steric bulk of the imino groups. This geometry influences the compound's magnetic properties and reactivity, making it a promising candidate for use in magnetic materials and catalysts. Recent studies have demonstrated that this compound can act as an efficient catalyst in various organic transformations, including cross-coupling reactions and olefin polymerization.

The presence of iodine atoms in the imino groups introduces additional functionality to this compound. Iodine's high electronegativity and ability to participate in redox processes make it an attractive feature for applications in electrochemistry and energy storage. For instance, 3,4-Bis[(N-2-iodophenyl)imino]hexane-Nickel(II)-Dibromide has been explored as an electrode material in lithium-ion batteries, where its unique electronic properties contribute to enhanced energy density and cycling stability.

In terms of applications, 3,4-Bis[(N-2-iodophenyl)imino]hexane-Nickel(II)-Dibromide has found utility in several areas beyond catalysis and energy storage. Its ability to coordinate with various organic ligands makes it a valuable tool in supramolecular chemistry and drug delivery systems. Recent research has also highlighted its potential as a contrast agent in magnetic resonance imaging (MRI), where its paramagnetic properties enable high-resolution imaging.

The development of 3,4-Bis[(N-2-iodophenyl)imino]hexane-Nickel(II)-Dibromide has been driven by advancements in computational chemistry and experimental techniques. High-resolution X-ray crystallography has provided detailed insights into its molecular structure, while density functional theory (DFT) calculations have shed light on its electronic properties. These studies have not only enhanced our understanding of the compound but also paved the way for its optimization for specific applications.

Looking ahead, 3,4-Bis[(N-2-iodophenyl)imino]hexane-Nickel(II)-Dibromide holds immense potential for further exploration in emerging fields such as nanotechnology and green chemistry. Its ability to function as a versatile platform for designing new materials makes it a cornerstone for interdisciplinary research. As researchers continue to uncover its full potential, this compound is poised to play a pivotal role in shaping the future of modern chemistry.

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